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Compound of Interest

Compound Name: R-10015

cat. No.: B2676175

For Researchers, Scientists, and Drug Development Professionals

Introduction

R-10015 is a potent and selective inhibitor of LIM domain kinase (LIMK) with an IC50 of 38 nM
for human LIMKZ1.[1] It functions by binding to the ATP-binding pocket of LIMK.[1] R-10015 has
demonstrated broad-spectrum antiviral activity, notably against HIV-1, by inhibiting cofilin
phosphorylation, which is crucial for viral DNA synthesis, nuclear migration, and virion release.
[1] This document provides detailed protocols for the proper handling and use of R-10015 in
research settings, with a focus on recommended solvents and preparation of stock solutions.

Data Presentation: Solubility of R-10015

Quantitative data for the solubility of R-10015 in various solvents is summarized in the table
below. It is crucial to use a freshly opened container of dimethyl sulfoxide (DMSO) as it is
hygroscopic, and the presence of water can significantly impact solubility.[1]

. Molar
Concentration .
Solvent Concentration Notes
(mg/mL)
(mM)
Ultrasonic assistance
DMSO 62.5 152.12

may be required.

Experimental Protocols
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Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of R-10015 in DMSO.

Materials:

R-10015 powder

Anhydrous Dimethyl Sulfoxide (DMSO), newly opened

Sterile, conical-bottom polypropylene tubes

Vortex mixer

Ultrasonic bath

Procedure:

» Weighing: Accurately weigh the desired amount of R-10015 powder. For example, to prepare
1 mL of a 10 mM stock solution, weigh out 0.4109 mg of R-10015 (Molecular Weight: 410.9
g/mol).

e Solvent Addition: Add the appropriate volume of fresh DMSO to the tube containing the R-
10015 powder. For 1 mL of a 10 mM solution, add 1 mL of DMSO.

 Dissolution:
o Vortex the mixture vigorously for 1-2 minutes.

o If the compound is not fully dissolved, place the tube in an ultrasonic bath for 5-10
minutes.

o Visually inspect the solution to ensure it is clear and free of particulates.

o Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store at -20°C for up to one year or at -80°C for up to two years.[1]

Preparation of Working Solutions for In Vitro Assays
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This protocol details the dilution of the DMSO stock solution for use in cell-based assays.
Materials:

e 10 mM R-10015 in DMSO (from Protocol 1)

o Appropriate cell culture medium (e.g., DMEM, RPMI-1640)

Procedure:

o Serial Dilutions: Perform serial dilutions of the 10 mM stock solution in cell culture medium to
achieve the desired final concentrations for your experiment.

e Final DMSO Concentration: Ensure the final concentration of DMSO in the cell culture
medium is kept low (typically < 0.1%) to avoid solvent-induced cytotoxicity. A vehicle control
(medium with the same final concentration of DMSO) should always be included in
experiments.

o Application: Add the diluted R-10015 working solutions to your cell cultures as per your
experimental design.

Signaling Pathway

The following diagram illustrates the mechanism of action of R-10015.
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Caption: Mechanism of R-10015 action on the LIMK signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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